Cas no 946322-61-8 (ethyl 4-(4-methylphenyl)-3-(4-methylphenyl)sulfamoylthiophene-2-carboxylate)

• Product Name: ethyl 4-(4-methylphenyl)-3-(4-methylphenyl)sulfamoylthiophene-2-carboxylate
• CAS No: 946322-61-8
• MF: C₂₁H₂₁NO₄S₂
• MW: 415.525743246078
• CID: 5443723
• Update Time: 2025-05-24

ethyl 4-(4-methylphenyl)-3-(4-methylphenyl)sulfamoylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• HLCUQSRNGUNGPY-UHFFFAOYSA-N
• ethyl 4-(4-methylphenyl)-3-(4-methylphenyl)sulfamoylthiophene-2-carboxylate

• Inchi： 1S/C21H21NO4S2/c1-4-26-21(23)19-20(18(13-27-19)16-9-5-14(2)6-10-16)28(24,25)22-17-11-7-15(3)8-12-17/h5-13,22H,4H2,1-3H3
• InChI Key： HLCUQSRNGUNGPY-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC=C(C2=CC=C(C)C=C2)C=1S(NC1=CC=C(C)C=C1)(=O)=O

Additional information on ethyl 4-(4-methylphenyl)-3-(4-methylphenyl)sulfamoylthiophene-2-carboxylate

Ethyl 4-(4-Methylphenyl)-3-(4-Methylphenyl)sulfamoylthiophene-2-Carboxylate: A Comprehensive Overview

Ethyl 4-(4-methylphenyl)-3-(4-methylphenyl)sulfamoylthiophene-2-carboxylate, identified by the CAS number 946322-61-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The structure of this compound is characterized by a thiophene ring system substituted with two phenyl groups at positions 4 and 3, respectively, and an ethyl carboxylate group at position 2. The sulfamoyl group attached to the thiophene ring introduces unique electronic and steric properties, making it a promising candidate for further research in drug discovery and material science.

Recent studies have highlighted the importance of thiophene-based compounds in the development of new materials with enhanced electronic properties. For instance, researchers have explored the use of thiophene derivatives in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Ethyl 4-(4-methylphenyl)-3-(4-methylphenyl)sulfamoylthiophene-2-carboxylate, with its conjugated system and electron-withdrawing sulfamoyl group, exhibits potential for applications in these areas. The presence of methyl substituents on the phenyl rings further enhances the compound's stability and solubility, which are critical factors for its practical use in electronic devices.

In the pharmaceutical sector, sulfonamide derivatives like ethyl 4-(4-methylphenyl)-3-(4-methylphenyl)sulfamoylthiophene-2-carboxylate have shown promise as inhibitors of various enzymes and receptors. Recent advancements in medicinal chemistry have focused on optimizing the pharmacokinetic properties of such compounds to improve their bioavailability and efficacy. For example, studies have demonstrated that the sulfamoyl group can act as a bioisostere for other functional groups, enabling the design of more potent drug candidates. This compound's unique structure may allow it to interact with specific biological targets, making it a valuable lead for drug development.

The synthesis of ethyl 4-(4-methylphenyl)-3-(4-methylphenyl)sulfamoylthiophene-2-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these reaction conditions to achieve high yields and purity levels. The compound's stability under various reaction conditions has also been investigated, providing insights into its suitability for large-scale production.

From an environmental perspective, understanding the fate and transport of ethyl 4-(4-methylphenyl)-3-(4-methylphenyl)sulfamoylthiophene-2-carboxylate in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its degradation pathways under aerobic and anaerobic conditions, as well as its bioaccumulation potential in aquatic organisms. These findings are essential for developing guidelines for safe handling and disposal of this compound.

In conclusion, ethyl 4-(4-methylphenyl)-3-(4-methylphenyl)sulfamoylthiophene-2-carboxy-late (CAS No. 946322-61-8) is a versatile compound with applications spanning multiple disciplines. Its unique chemical structure, combined with recent advancements in materials science and medicinal chemistry, positions it as a valuable tool for future innovations. Continued research into its properties and applications will undoubtedly unlock new opportunities for its utilization across various industries.